molecular formula C4H2O3 B131488 Maleic anhydride CAS No. 108-31-6

Maleic anhydride

Cat. No. B131488
CAS RN: 108-31-6
M. Wt: 98.06 g/mol
InChI Key: FPYJFEHAWHCUMM-UHFFFAOYSA-N
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Description

Maleic anhydride is an organic compound with the formula C2H2(CO)2O. It is the acid anhydride of maleic acid and is a colorless or white solid with an acrid odor . It is produced industrially on a large scale for applications in coatings and polymers .


Synthesis Analysis

Maleic anhydride is produced by vapor-phase oxidation of n-butane. The overall process converts the methyl groups to carboxylate and dehydrogenates the backbone . A unique PP-co-p-BT copolymer can be effectively prepared by metallocene-mediated copolymerization of propylene and p-(3-butenyl)toluene (p-BT), which provides the reactive sites for the subsequent free radical MAH graft reaction .


Molecular Structure Analysis

The structure of maleic acid consists of four carbon molecules along with carboxylate groups on either ends, with a double bond between the central carbon atoms . The anhydride of maleic acid has five atoms in its cyclic molecule .


Chemical Reactions Analysis

Maleic anhydride can participate in a variety of reactions due to the electron-deficient conjugated double bond and the cyclic anhydride functionality present. This activated double bond allows it to take part in Michael reactions, electrophilic addition, formation of Diels–Alder adducts, alkylation and acylation reactions, sulfonation, halogenations, reduction, photodimerization, hydroformylation, or free-radical polymerization reactions to generate poly-anhydride copolymers .


Physical And Chemical Properties Analysis

Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps, or a fused mass. It melts at 113 °F and is shipped both as a solid and in the molten state . Vapors, fumes, and dusts strongly irritate the eyes, skin, and mucous membranes .

Scientific Research Applications

Polymer Production

Maleic anhydride: is a key ingredient in the production of various polymers. It is used to create poly (maleic anhydride) (PMA), maleic anhydride-based resins, and maleic anhydride-butadiene copolymers (MABS) . These materials have applications ranging from lightweight automotive parts to packaging materials, offering benefits such as improved durability and heat resistance.

Coatings Technology

In the field of coatings, MA plays a crucial role. It is utilized in the formulation of alkyd resins, which are then used in automotive and architectural coatings . These coatings benefit from MA’s properties, providing enhanced durability, weather resistance, and aesthetic appeal.

Additives for Automotive Applications

MA is also significant in the automotive industry as an additive for engine oils and fuels . It helps improve fuel efficiency, reduce engine wear, and ensure compliance with emission standards. As a rust inhibitor, MA helps prevent corrosion in fuel storage and conveyance systems, thereby reducing maintenance issues and prolonging the lifespan of the infrastructure .

Adhesives and Printing

The adhesive and printing industries benefit from MA due to its ability to enhance the performance of products. In adhesives, MA improves the bond strength and durability, while in printing, it contributes to the quality and longevity of printed materials .

Agricultural Chemicals

Maleic anhydride: is used in the synthesis of agricultural chemicals such as insecticides, herbicides, and fungicides . These products play a vital role in protecting crops from pests and diseases, thereby contributing to food security and agricultural productivity.

Surfactants and Detergents

Lastly, MA is a component in the production of surfactants and detergents . It helps in the formulation of compounds that reduce surface tension, which is essential for cleaning agents to effectively remove dirt and grease.

Mechanism of Action

Target of Action

Maleic anhydride (MA) is a versatile chemical compound that serves as a quintessential building block for a variety of small and polymeric molecules . It primarily targets organic compounds, particularly those containing hydroxide ions or water, and is used as a precursor in the production of various chemicals, including maleic acid, fumaric acid, and various resins .

Mode of Action

MA’s mode of action is derived from its electron-deficient conjugated double bond and the cyclic anhydride functionality present . This activated double bond allows it to participate in a variety of reactions, including Michael reactions, electrophilic addition, formation of Diels–Alder adducts, alkylation and acylation reactions, sulfonation, halogenations, reduction, photodimerization, hydroformylation, and free-radical polymerization reactions to generate poly-anhydride copolymers . The reactive anhydride functionality permits a whole host of organic reactions like esterification, amidation, imidation, hydrolysis, decarboxylation, and metal chelation .

Biochemical Pathways

MA is involved in several biochemical pathways. It is produced industrially on a large scale via the vapor-phase oxidation of n-butane . The overall process converts the methyl groups to carboxylate and dehydrogenates the backbone . In the presence of water or hydroxide ions, MA undergoes hydrolysis to form maleic acid . It can also be used as a dienophile in Diels-Alder reactions to form cyclic compounds .

Pharmacokinetics

It’s important to note that ma rapidly hydrolyzes to form maleic acid in the presence of water, which could influence its absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The result of MA’s action is the formation of a variety of small and polymeric molecules that are in use today . These include maleic acid, fumaric acid, and various resins . The products of MA’s reactions have a wide range of applications, from the production of coatings and polymers to the functionalization of polylactic acid (PLA) and natural fiber biocomposites .

Action Environment

The action of MA is influenced by environmental factors. For instance, the presence of water or hydroxide ions triggers the hydrolysis of MA to form maleic acid . Additionally, the industrial production of MA involves controlling the ratio of air to hydrocarbon to prevent the mixture from igniting . It’s also worth noting that MA is a colorless or white solid with an acrid odor, and it reacts when in contact with water .

Safety and Hazards

Acute (short-term) inhalation exposure of humans to maleic anhydride has been observed to cause irritation of the respiratory tract and eye irritation. Chronic (long-term) exposure to maleic anhydride has been observed to cause chronic bronchitis, asthma-like attacks, and upper respiratory tract and eye irritation in workers .

Future Directions

The global Maleic Anhydride market has grown remarkably to reach approximately 2300 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 4.76% during the forecast period until 2032 .

properties

IUPAC Name

furan-2,5-dione
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InChI

InChI=1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H
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InChI Key

FPYJFEHAWHCUMM-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=O)OC1=O
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Molecular Formula

C4H2O3
Record name MALEIC ANHYDRIDE
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Related CAS

24937-72-2
Record name Maleic anhydride homopolymer
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DSSTOX Substance ID

DTXSID7024166
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Molecular Weight

98.06 g/mol
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Physical Description

Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113 °F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218 °F. Autoignition temperature 890 °F. Used to make paints and plastics and other chemicals., Dry Powder; Liquid; Other Solid; Pellets or Large Crystals, Colorless needles, white lumps, or pellets with an irritating, choking odor; [NIOSH] Deliquescent; [CHEMINFO], COLOURLESS OR WHITE CRYSTALS WITH PUNGENT ODOUR., Colorless needles, white lumps, or pellets with an irritating, choking odor.
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Boiling Point

387 to 390 °F at 760 mmHg (NTP, 1992), 202.0 °C at 760 mm Hg, 202 °C, 396 °F
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Flash Point

218 °F (NTP, 1992), 102 °C (closed cup), 110 °C (open cup), 102 °C c.c., 218 °F
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Solubility

Soluble; decomposes in hot solvent (NTP, 1992), In water: reaction with water, Soluble in water, forming maleic acids, Solubility at 25 °C: 227 g/100 g acetone; 112 g/100 g ethyl acetate; 52.5 g/100 g chloroform; 50 g/100 g benzene; 23.4 g/100 toluene; 19.4 g/100 g o-xylene; 0.60 g/100 g carbon tetrachloride; 0.25 g/100 g ligroin; soluble in dioxane; soluble in alcohol with ester formation, Soluble in ether, Solubility in water: reaction, Reacts
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Density

1.43 at 59 °F (USCG, 1999) - Denser than water; will sink, 0.934 at 20 °C/4 °C, 1.5 g/cm³, 1.43 at 59 °F, 1.48
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Vapor Density

3.38 (Air = 1), Relative vapor density (air = 1): 3.4
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Vapor Pressure

0.2 mmHg (NIOSH, 2023), 0.25 [mmHg], 2.5X10-1 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 25, 0.2 mmHg
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Product Name

Maleic Anhydride

Color/Form

Orthorhombic needles from chloroform; commercial grades furnished in fused form, as briquettes, Colorless needles or white lumps or pellets, Needles from ether or chloroform

CAS RN

108-31-6
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Melting Point

127 °F (NTP, 1992), 52.56 °C, 53 °C, 127 °F
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Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Maleic anhydride
Reactant of Route 2
Maleic anhydride
Reactant of Route 3
Maleic anhydride
Reactant of Route 4
Maleic anhydride
Reactant of Route 5
Maleic anhydride
Reactant of Route 6
Maleic anhydride

Q & A

ANone: Maleic anhydride has the molecular formula C4H2O3 and a molecular weight of 98.06 g/mol.

ANone: Maleic anhydride exhibits characteristic peaks in infrared (IR) spectroscopy corresponding to the carbonyl (C=O) stretching vibrations and the C=C stretching vibration. Additionally, nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the protons and carbons in the molecule.

A: Grafting maleic anhydride onto polyethylene introduces polar functional groups, enhancing its compatibility with polar materials like wood flour in composites. This often results in improved mechanical properties such as increased tensile and flexural strength. [, , ]

A: VPO is a highly effective catalyst for the partial oxidation of n-butane to maleic anhydride. [, ] This reaction, a 14-electron oxidation, is the primary industrial method for maleic anhydride production. []

A: Optimal maleic anhydride production requires a specific butane-to-oxygen ratio. Under oxygen-deficient conditions, even minor changes in butane conversion can significantly impact selectivity. [] Conversely, when the ratio exceeds 1, carbon deposits on the catalyst surface, decreasing both activity and selectivity. []

A: Molecular orbital (MO) calculations have been used to investigate the photochemical reaction between benzene and maleic anhydride. [] By calculating interaction energies, researchers can explain the reaction mechanism and predict the stereochemistry of the resulting adduct. []

A: The red color, frequently observed in polymaleimides, likely arises from conjugated unsaturation or furan-pyrrole derivatives formed during polymerization. [] This color change is pH-sensitive, appearing or intensifying at high pH and fading in acidic solutions, suggesting the involvement of ionizable groups in the chromophore. []

A: Yes, the European Food Safety Authority (EFSA) evaluated the safety of methyl vinyl ether-maleic anhydride copolymer (Gantrez SF) as a novel food ingredient in chewing gum. [] The panel concluded that Gantrez SF is safe under the proposed uses and use levels. []

ANone: Several techniques are employed to characterize maleic anhydride grafted polymers, including:

  • Fourier Transform Infrared Spectroscopy (FTIR): Identifies the presence of characteristic functional groups, such as anhydride rings and carbonyl groups, confirming successful grafting. [, , , ]
  • Non-aqueous Titration: Quantifies the amount of maleic anhydride grafted onto the polymer by titrating the anhydride groups. []

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